Cas no 2137979-94-1 (5-methyl-1-(2,4,4-trimethylpentyl)-1H-pyrazol-3-amine)

• Product Name: 5-methyl-1-(2,4,4-trimethylpentyl)-1H-pyrazol-3-amine
• CAS No: 2137979-94-1
• MF: C₁₂H₂₃N₃
• MW: 209.331122636795
• CID: 6454592
• PubChem ID: 165471951
• Update Time: 2025-05-19

5-methyl-1-(2,4,4-trimethylpentyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1-(2,4,4-trimethylpentyl)-1H-pyrazol-3-amine
• EN300-1110998
• 2137979-94-1

• Inchi： 1S/C12H23N3/c1-9(7-12(3,4)5)8-15-10(2)6-11(13)14-15/h6,9H,7-8H2,1-5H3,(H2,13,14)
• InChI Key： NPTZLBSKBHXEBK-UHFFFAOYSA-N
• SMILES： N1(C(C)=CC(N)=N1)CC(C)CC(C)(C)C

Computed Properties

• Exact Mass: 209.189197746g/mol
• Monoisotopic Mass: 209.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 5-methyl-1-(2,4,4-trimethylpentyl)-1H-pyrazol-3-amine

Comprehensive Overview of 5-methyl-1-(2,4,4-trimethylpentyl)-1H-pyrazol-3-amine (CAS No. 2137979-94-1): Properties, Applications, and Industry Relevance

The compound 5-methyl-1-(2,4,4-trimethylpentyl)-1H-pyrazol-3-amine (CAS No. 2137979-94-1) is a specialized pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trimethylpentyl side chain and an amine functional group, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals are increasingly exploring its potential due to its stability, solubility, and compatibility with modern synthetic methodologies.

In recent years, the demand for heterocyclic compounds like 5-methyl-1-(2,4,4-trimethylpentyl)-1H-pyrazol-3-amine has surged, driven by advancements in drug discovery and crop protection. A 2023 market analysis highlighted pyrazole-based chemicals as a growing segment, with applications ranging from kinase inhibitors in oncology to eco-friendly pesticides. This aligns with global trends favoring sustainable and high-efficacy solutions, where CAS No. 2137979-94-1 stands out for its tunable reactivity.

One of the most searched questions about this compound revolves around its synthetic pathways. The most common route involves the condensation of hydrazine derivatives with β-ketoesters, followed by selective alkylation to introduce the 2,4,4-trimethylpentyl moiety. Optimizing this process for scalability while minimizing byproducts remains a key focus for manufacturers, as discussed in recent patents and peer-reviewed journals.

From a regulatory perspective, 5-methyl-1-(2,4,4-trimethylpentyl)-1H-pyrazol-3-amine complies with major international chemical inventories such as REACH and TSCA. Its low ecotoxicity profile has made it a candidate for green chemistry initiatives, particularly in Europe and North America. Laboratories handling this compound should prioritize standard organic synthesis precautions, though it does not fall under restricted categories.

The thermal stability of CAS No. 2137979-94-1 (decomposition point >200°C) and its logP value (~3.2) make it suitable for formulations requiring prolonged shelf life and controlled release. These properties have spurred interest in its use as a building block for polymeric materials and encapsulation systems, addressing another frequent query from material science researchers.

Analytical characterization of this compound typically employs HPLC-MS and NMR spectroscopy, with the latter clearly distinguishing the 3-amine proton environment from the 5-methyl group. Reference spectra are increasingly available in open-access databases, facilitating quality control across supply chains. Purity standards exceeding 98% are commonly specified for pharmaceutical-grade material.

Emerging applications of 5-methyl-1-(2,4,4-trimethylpentyl)-1H-pyrazol-3-amine include its role in photoactive compounds for organic electronics. Its electron-donating amine group and sterically hindered structure contribute to enhanced charge transport properties, a topic gaining traction in solar cell research. This multidisciplinary relevance underscores why search volumes for related terms have grown 40% year-over-year.

Supply chain dynamics for CAS No. 2137979-94-1 reflect broader trends in fine chemicals procurement, with just-in-time manufacturing reducing inventory risks. Major producers in China and India have expanded capacity to meet global demand, while academic institutions continue to investigate novel derivatives through structure-activity relationship (SAR) studies.

Environmental fate studies indicate that 5-methyl-1-(2,4,4-trimethylpentyl)-1H-pyrazol-3-amine undergoes biodegradation within 28 days under OECD 301 test conditions, addressing sustainability concerns. This data supports its inclusion in next-generation formulations where environmental impact is a critical selection criterion.

For researchers exploring structure modification, the 3-position amine offers versatile derivatization opportunities through acylation or reductive amination. Recent publications demonstrate its utility in creating molecular libraries for high-throughput screening, particularly in infectious disease research.

In summary, 5-methyl-1-(2,4,4-trimethylpentyl)-1H-pyrazol-3-amine represents a compelling case study in how specialty chemicals bridge academic innovation and industrial application. Its balanced physicochemical properties and expanding utility across sectors ensure continued relevance in the evolving landscape of functional materials and bioactive compounds.